4-Aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride

• IUPAC Name: 1,1-dioxothian-4-amine;hydrochloride
• InChI: InChI=1S/C5H11NO2S.ClH/c6-5-1-3-9(7,8)4-2-5;/h5H,1-4,6H2;1H
• InChI Key: XUECUYGAJXDZKG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1N.Cl
• Molecular Formula: C5H12ClNO2S
• DSSTOX Substance ID: DTXSID50333779
• Molecular Weight: 185.67 g/mol
• CAS RN: 116529-31-8

Description

4-Aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride is a chemical compound that belongs to the class of organic sulfur compounds known as thiopyrans. Thiopyrans are heterocyclic compounds containing a six-membered ring with four carbon atoms, one sulfur atom, and one nitrogen atom. The specific structure of 4-aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride is characterized by the presence of an amino group and a sulfonyl group, which contribute to its unique chemical properties and reactivity.

Synthesis Analysis

The synthesis of isomerically pure 4-aminotetrahydro-2H-thiopyran 1-oxide derivatives has been demonstrated to be both efficient and stereoselective. The process involves the oxidation of tert-butyl(4-nitrophenyl)sulfonyl(tetrahydro-2H-thiopyran-4-yl)carbamate using Oxone, which provides steric control and results in the formation of trans sulfoxide with high efficiency and selectivity. Subsequently, cis sulfoxide derivatives can be synthesized from the trans sulfoxide derivatives through a hydrogen chloride catalyzed isomerization process .

Molecular Structure Analysis

The molecular structure of the isomerically pure (4-nitrophenyl)sulfonyltetrahydro-2H-thiopyran 1-oxides has been elucidated using X-ray crystallographic analyses. This technique allows for the precise determination of the three-dimensional arrangement of atoms within the molecule, which is crucial for understanding the compound's reactivity and interactions with other molecules. Additionally, the sulfoxide derivatives have been characterized by 1H NMR, which provides information about the hydrogen atoms' environment in the molecule .

Chemical Reactions Analysis

The chemical reactivity of 4-aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride is influenced by the substituents on the thiopyran ring. The oxidation of 4H-thiopyrans can lead to different outcomes depending on the degree of substitution. With certain substituents, oxidation at the sulfur atom occurs, leading to the formation of the 1,1-dioxide. Alternatively, dehydrogenation of the heteroring at the C(4) position may take place. The specific products of these reactions are dependent on the nature of the starting 4H-thiopyran, and certain structural features of 4H-thiopyrans can promote their conversion to 1,1-dioxides .

Physical and Chemical Properties Analysis

The physical and chemical properties of 4-aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride are determined by its molecular structure and the nature of its substituents. The presence of the amino and sulfonyl groups is likely to affect the compound's solubility, acidity, and reactivity. The oxidation state of the sulfur atom and the presence of the 1,1-dioxide group also play a significant role in the compound's chemical behavior. However, the specific physical and chemical properties are not detailed in the provided papers and would require further investigation or additional sources for a comprehensive analysis .

Scientific Research Applications

Synthetic Strategies and Medicinal Chemistry

4-Aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride plays a crucial role in synthetic strategies for medicinal chemistry. It acts as an important cyclic sulfone building block, facilitating the synthesis of various 4,4-disubstituted cyclic sulfone derivatives. These derivatives are valuable structural motifs in drug discovery, showcasing the compound's significance in creating novel pharmacological agents (Hugelshofer et al., 2021).

Stereoselective Syntheses and Crystallographic Analysis

The compound is instrumental in the stereoselective syntheses of isomerically pure 4-aminotetrahydro-2H-thiopyran 1-oxide derivatives. Its precise structural properties have been characterized through X-ray crystallographic analyses, enabling detailed understanding of its molecular architecture (Mizojiri et al., 2017).

Molecular Orbital Theory and Density Functional Theory (DFT) Study

A comprehensive study using ab initio molecular orbital theory and density functional theory (DFT) has been conducted on 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide hydrochloride. This research offers insights into the conformers and rotamers of the compound, comparing its conformational free energies and relative energies with related heterocycles, which is significant for understanding its chemical behavior and potential applications (Freeman et al., 2002).

Novel Synthetic Applications

The compound serves as a precursor in various novel synthetic applications. For instance, it's used in the preparation of highly constrained linear oligopeptides, showcasing its versatility in creating complex molecular structures with potential biological activities (Stoykova et al., 2013).

Multicomponent Reactions and Biological Potential

Notably, the compound has been utilized in one-pot multi-component reactions (MCRs), leading to the creation of new cyclic sulfones. These synthesized compounds exhibit promising anti-inflammatory, antiarthritic, antiasthmatic, and antiallergic potentials, demonstrating the compound's significant role in the development of therapeutic agents (Palchykov et al., 2018).